Cas no 447401-88-9 (5-Fluoro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-Fluoro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 447401-88-9
• MF: C₆H₄F₄N₂O
• MW: 196.102375030518
• CID: 2643640
• PubChem ID: 19754747
• Update Time: 2025-04-21

5-Fluoro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• GS-1994
• SCHEMBL939579
• 1-methyl-3-trifluoromethyl-5-fluoro-pyrazole-4-carboxaldehyde
• 5-fluoro-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboaldehyde
• AKOS030255546
• 5-Fluoro-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxaldehvde
• starbld0032294
• 5-fluoro-1-methyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
• 447401-88-9

• Inchi： 1S/C6H4F4N2O/c1-12-5(7)3(2-13)4(11-12)6(8,9)10/h2H,1H3
• InChI Key： OJKIPJVJFWPIJP-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 196.02597540Da
• Monoisotopic Mass: 196.02597540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų